Cas no 1213539-19-5 ((2S)-2-amino-2-(5-chloro-1H-indol-2-yl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(5-chloro-1H-indol-2-yl)ethan-1-ol
• CAS No: 1213539-19-5
• MF: C₁₀H₁₁ClN₂O
• MW: 210.66014122963
• CID: 6199111
• PubChem ID: 131170227
• Update Time: 2025-06-13

(2S)-2-amino-2-(5-chloro-1H-indol-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-(5-chloro-1H-indol-2-yl)ethan-1-ol
• 1H-Indole-2-ethanol, β-amino-5-chloro-, (βS)-

• Inchi： 1S/C10H11ClN2O/c11-7-1-2-9-6(3-7)4-10(13-9)8(12)5-14/h1-4,8,13-14H,5,12H2/t8-/m1/s1
• InChI Key： AFXHNBVAUCBLRH-MRVPVSSYSA-N
• SMILES： N1C2=C(C=C(Cl)C=C2)C=C1[C@H](N)CO

Experimental Properties

• Density: 1.417±0.06 g/cm3(Predicted)
• Boiling Point: 463.1±40.0 °C(Predicted)
• pka: 12.65±0.10(Predicted)

Additional information on (2S)-2-amino-2-(5-chloro-1H-indol-2-yl)ethan-1-ol

Comprehensive Overview of (2S)-2-amino-2-(5-chloro-1H-indol-2-yl)ethan-1-ol (CAS No. 1213539-19-5)

The compound (2S)-2-amino-2-(5-chloro-1H-indol-2-yl)ethan-1-ol, identified by its CAS No. 1213539-19-5, is a chiral amino alcohol derivative with a unique indole-based structure. This molecule has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of both an amino group and a hydroxyl group in its structure makes it a versatile intermediate for synthesizing more complex bioactive molecules. Researchers are particularly interested in its role as a building block for small-molecule therapeutics, especially in targeting neurological and metabolic disorders.

In recent years, the demand for chiral compounds like (2S)-2-amino-2-(5-chloro-1H-indol-2-yl)ethan-1-ol has surged, driven by the growing emphasis on enantioselective synthesis in medicinal chemistry. The compound's 5-chloro-1H-indole moiety is a critical feature, as indole derivatives are known for their broad-spectrum biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. This has led to increased searches for "indole-based drug candidates" and "chiral amino alcohols in drug design," reflecting the compound's relevance in contemporary research.

From a synthetic perspective, CAS No. 1213539-19-5 is often explored for its potential in asymmetric catalysis and green chemistry applications. The compound's stereocenter at the 2-position of the amino alcohol chain allows for the creation of enantiomerically pure products, a key requirement in modern pharmaceutical manufacturing. This aligns with the industry's shift toward sustainable and efficient synthetic routes, a topic frequently searched as "green synthesis of chiral intermediates."

The pharmacological potential of (2S)-2-amino-2-(5-chloro-1H-indol-2-yl)ethan-1-ol is another area of intense investigation. Preliminary studies suggest its derivatives may interact with G-protein-coupled receptors (GPCRs), which are pivotal in treating conditions like depression, anxiety, and Parkinson's disease. This has spurred interest in queries such as "GPCR-targeting indole derivatives" and "amino alcohols in CNS drug development." The compound's structural similarity to naturally occurring neurotransmitters further enhances its appeal as a scaffold for neuroactive drugs.

Analytical characterization of CAS No. 1213539-19-5 typically involves advanced techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods ensure the compound's purity and stereochemical integrity, critical for its use in precision medicine. Researchers often search for "HPLC methods for chiral separation" and "NMR analysis of indole derivatives," highlighting the technical nuances associated with this molecule.

In conclusion, (2S)-2-amino-2-(5-chloro-1H-indol-2-yl)ethan-1-ol (CAS No. 1213539-19-5) represents a promising candidate in the realm of medicinal chemistry and drug discovery. Its unique structural features, combined with its potential therapeutic applications, make it a subject of ongoing research and development. As the scientific community continues to explore its capabilities, this compound is likely to remain a focal point in discussions about chiral drug intermediates and indole-based bioactive molecules.